Cas no 898774-93-1 (2,3-Dichloro-2'-pyrrolidinomethyl benzophenone)

• Product Name: 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone
• CAS No: 898774-93-1
• MF: C₁₈H₁₇Cl₂NO
• MW: 334.239682912827
• MDL: MFCD03842555
• CID: 869370
• PubChem ID: 24725272
• Update Time: 2025-06-09

2,3-Dichloro-2'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,3-DICHLORO-2'-PYRROLIDINOMETHYL BENZOPHENONE
• 2,3,5-TRIACETYLGUANOSINE
• 2,3-DICHLORO-2'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 2,3-dichloro-2'-pyrrolidinomethylbenzophenone
• DTXSID90643667
• 898774-93-1
• AKOS016020716
• (2,3-Dichlorophenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• MFCD03842555
• 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842555
• Inchi： 1S/C18H17Cl2NO/c19-16-9-5-8-15(17(16)20)18(22)14-7-2-1-6-13(14)12-21-10-3-4-11-21/h1-2,5-9H,3-4,10-12H2
• InChI Key： BNSRCDYGKFIWRV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC=C1CN1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 333.06900
• Monoisotopic Mass: 333.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.75810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone

Introduction to 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone (CAS No. 898774-93-1)

2,3-Dichloro-2'-pyrrolidinomethyl benzophenone, with the CAS number 898774-93-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its dichloro substitution on the benzene ring and the presence of a pyrrolidinomethyl group, which imparts specific chemical and biological properties.

The molecular formula of 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone is C₁₆H₁₅Cl₂NO, and its molecular weight is approximately 306.19 g/mol. The compound exhibits a high degree of structural stability and solubility in organic solvents, making it suitable for a wide range of synthetic transformations and functionalization reactions. These properties have led to its exploration in the development of new pharmaceuticals, advanced materials, and chemical intermediates.

In the realm of medicinal chemistry, 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound possesses promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone exhibited significant inhibition of tumor growth in vitro and in vivo models. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Beyond its medicinal applications, 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone has also found utility in materials science. Its unique electronic structure and chemical reactivity make it an attractive candidate for the synthesis of functional polymers and coatings. A notable example is its use as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, aerospace, and automotive industries.

The synthesis of 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2,3-dichlorobenzophenone with pyrrolidine under appropriate conditions to form the desired product. The reaction conditions, such as temperature, solvent choice, and catalyst selection, play a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and energy consumption.

The characterization of 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be employed to determine the three-dimensional arrangement of atoms within the molecule, which is essential for understanding its physical properties and biological activity.

In conclusion, 2,3-Dichloro-2'-pyrrolidinomethyl benzophenone (CAS No. 898774-93-1) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific disciplines.